Cas no 1368462-85-4 (1-(2-bromo-4-methylphenyl)cyclohexan-1-amine)

• Product Name: 1-(2-bromo-4-methylphenyl)cyclohexan-1-amine
• CAS No: 1368462-85-4
• MF: C₁₃H₁₈BrN
• MW: 268.192722797394
• MDL: MFCD21903857
• CID: 5244517
• PubChem ID: 82305047
• Update Time: 2025-10-24

1-(2-bromo-4-methylphenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 1-(2-bromo-4-methylphenyl)-
• 1-(2-bromo-4-methylphenyl)cyclohexan-1-amine

• MDL： MFCD21903857
• Inchi： 1S/C13H18BrN/c1-10-5-6-11(12(14)9-10)13(15)7-3-2-4-8-13/h5-6,9H,2-4,7-8,15H2,1H3
• InChI Key： YZWBTNNKEFYWJM-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C=C2Br)(N)CCCCC1

Additional information on 1-(2-bromo-4-methylphenyl)cyclohexan-1-amine

Comprehensive Overview of 1-(2-bromo-4-methylphenyl)cyclohexan-1-amine (CAS No. 1368462-85-4)

1-(2-bromo-4-methylphenyl)cyclohexan-1-amine (CAS No. 1368462-85-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique bromo-methylphenyl and cyclohexylamine structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals often search for 1-(2-bromo-4-methylphenyl)cyclohexan-1-amine uses, synthesis methods, and applications in drug discovery, reflecting its growing relevance in modern chemistry.

The molecular structure of 1-(2-bromo-4-methylphenyl)cyclohexan-1-amine features a cyclohexane ring bonded to an aromatic 2-bromo-4-methylphenyl group, which imparts distinct electronic and steric properties. This configuration makes it a versatile building block for designing small molecule inhibitors and ligands for receptor targeting. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such intermediates, as they are frequently used in high-throughput screening and structure-activity relationship (SAR) studies.

One of the most searched topics related to CAS No. 1368462-85-4 is its role in central nervous system (CNS) drug development. The cyclohexylamine moiety is a common pharmacophore in neurologically active compounds, and the bromo-methylphenyl substitution offers opportunities for further functionalization. Researchers exploring new antidepressants or neuroprotective agents often investigate derivatives of this compound. Additionally, its potential applications in catalysis and material science are areas of active exploration, aligning with the broader interest in sustainable chemistry and green synthesis.

From a synthetic perspective, 1-(2-bromo-4-methylphenyl)cyclohexan-1-amine can be prepared via reductive amination or nucleophilic substitution reactions. Optimizing these processes for higher yields and reduced environmental impact is a key focus in contemporary research. The compound's stability under various conditions and solubility profiles are also frequently discussed, as these properties are crucial for its practical use in industrial-scale production.

In conclusion, 1-(2-bromo-4-methylphenyl)cyclohexan-1-amine (CAS No. 1368462-85-4) represents a valuable chemical entity with broad applications in pharmaceutical research, catalysis, and material science. Its structural features and synthetic versatility make it a subject of ongoing interest, particularly in the context of drug discovery innovations and sustainable chemical processes. As the demand for specialty chemicals grows, this compound is poised to remain a focal point in both academic and industrial settings.